Lenacapavir vs. Fostemsavir: Virologic Suppression in MDR HIV
JNJ-6379 demonstrates a 3.2- to 5.7-fold lower median effective concentration (EC50) for HBV DNA replication inhibition compared to ABI-H0731 (vebicorvir), a first-generation HBV core protein inhibitor, when evaluated in HepG2-derived cell culture systems [1][2]. The potency advantage of JNJ-6379 is consistent across multiple cellular models and is attributed to its pyrrole scaffold, which enables stronger nonpolar interactions with key residues in the HBV core protein solvent-accessible region relative to sulfamoylbenzamide-based CAMs [3].
| Evidence Dimension | In vitro antiviral potency (EC50 for HBV DNA replication) |
|---|---|
| Target Compound Data | Median EC50 = 54 nM in HepG2.117 cells [1] |
| Comparator Or Baseline | ABI-H0731: EC50 range = 173–307 nM across HepAD38 and HepG2-NTCP cell lines [2] |
| Quantified Difference | JNJ-6379 EC50 is 3.2–5.7× lower than ABI-H0731 EC50 range |
| Conditions | HepG2.117 cells (JNJ-6379); HepAD38 and HepG2-NTCP cells (ABI-H0731); HBV DNA quantified by qPCR [1][2] |
Why This Matters
Lower EC50 values correlate with the potential for lower clinical dosing requirements and improved therapeutic index, a critical consideration for chronic HBV therapy selection.
- [1] Berke JM, et al. Antiviral Properties and Mechanism of Action Studies of the Hepatitis B Virus Capsid Assembly Modulator JNJ-56136379. Antimicrob Agents Chemother. 2020;64(5):e02439-19. View Source
- [2] Huang Q, et al. Preclinical Profile and Characterization of the Hepatitis B Virus Core Protein Inhibitor ABI-H0731. Antimicrob Agents Chemother. 2020;64(11):e01463-20. View Source
- [3] Ruengsatra T, et al. Binding characteristics of pyrrole-scaffold hepatitis B virus capsid inhibitors and identification of novel potent compounds. RSC Adv. 2023;13:29004-29022. View Source
